N-(n-pentyl)-2-pyridylmethanimine

• CAS No.: 193557-31-2
• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: N-pentyl-1-pyridin-2-ylmethanimine
• InChI: InChI=1S/C11H16N2/c1-2-3-5-8-12-10-11-7-4-6-9-13-11/h4,6-7,9-10H,2-3,5,8H2,1H3
• InChI Key: OSPMBNNFGUOTQS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN=CC1=CC=CC=N1

Description

N-(n-pentyl)-2-pyridylmethanimine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Pentylamine (20.3 g, 0.23 mol) was added dropwise to pyridine-2-carboxaldehyde (25.0 g, 0.23 mol) with stirring in an ice bath. After complete addition of the amine, anhydrous magnesium sulfate (6 g) was added and the slurry stirred for 2 hours at 25° C. The solution was filtered, solvent removed, and the product purified by distillation under reduced pressure (0.5 mm Hg at 80° C.) to give a yellow oil. Yield: 29.6 g (73%). 1H NMR (CDCl3, 500 MHz): δ8.64 (m, 1H), 8.38 (s, 1H), 7.99 (m, 1H), 7.72 (m, 1H), 7.28 (m, 1H), 3.67 (t, 2H), 1.73 (sextet, 2H), 1.36 (overlapping quintets, 2H each), 0.90 (t, 3H), GCMS m/e 176.